6-(1-Adamantyl)-2-{[2-(1-adamantyl)-2-oxoethyl]sulfanyl}nicotinonitrile
6-(1-Adamantyl)-2-{[2-(1-adamantyl)-2-oxoethyl]sulfanyl}nicotinonitrile
Brand Name:
Vulcanchem
CAS No.:
339154-27-7
VCID:
VC0390972
InChI:
InChI=1S/C28H34N2OS/c29-15-23-1-2-24(27-9-17-3-18(10-27)5-19(4-17)11-27)30-26(23)32-16-25(31)28-12-20-6-21(13-28)8-22(7-20)14-28/h1-2,17-22H,3-14,16H2
SMILES:
C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C=C4)C#N)SCC(=O)C56CC7CC(C5)CC(C7)C6
Molecular Formula:
C28H34N2OS
Molecular Weight:
446.6g/mol
6-(1-Adamantyl)-2-{[2-(1-adamantyl)-2-oxoethyl]sulfanyl}nicotinonitrile
CAS No.: 339154-27-7
Main Products
VCID: VC0390972
Molecular Formula: C28H34N2OS
Molecular Weight: 446.6g/mol
![6-(1-Adamantyl)-2-{[2-(1-adamantyl)-2-oxoethyl]sulfanyl}nicotinonitrile - 339154-27-7](/images/no_structure.jpg)
| CAS No. | 339154-27-7 |
|---|---|
| Product Name | 6-(1-Adamantyl)-2-{[2-(1-adamantyl)-2-oxoethyl]sulfanyl}nicotinonitrile |
| Molecular Formula | C28H34N2OS |
| Molecular Weight | 446.6g/mol |
| IUPAC Name | 6-(1-adamantyl)-2-[2-(1-adamantyl)-2-oxoethyl]sulfanylpyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C28H34N2OS/c29-15-23-1-2-24(27-9-17-3-18(10-27)5-19(4-17)11-27)30-26(23)32-16-25(31)28-12-20-6-21(13-28)8-22(7-20)14-28/h1-2,17-22H,3-14,16H2 |
| Standard InChIKey | REGBTMIQQDFODC-UHFFFAOYSA-N |
| SMILES | C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C=C4)C#N)SCC(=O)C56CC7CC(C5)CC(C7)C6 |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C=C4)C#N)SCC(=O)C56CC7CC(C5)CC(C7)C6 |
| PubChem Compound | 3759723 |
| Last Modified | Nov 11 2021 |
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